Cas no 89603-16-7 (3-methyl-1,4-oxathiane-2,6-dione)

• Product Name: 3-methyl-1,4-oxathiane-2,6-dione
• CAS No: 89603-16-7
• MF: C₅H₆O₃S
• MW: 146.164340496063
• MDL: MFCD00180851
• CID: 4664239
• PubChem ID: 3474022
• Update Time: 2025-06-30

3-methyl-1,4-oxathiane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxathiane-2,6-dione, 3-methyl-
• 3-methyl-1,4-oxathiane-2,6-dione

• MDL： MFCD00180851
• Inchi： 1S/C5H6O3S/c1-3-5(7)8-4(6)2-9-3/h3H,2H2,1H3
• InChI Key： GFJOCJHFTZLPOJ-UHFFFAOYSA-N
• SMILES： O1C(=O)CSC(C)C1=O

Additional information on 3-methyl-1,4-oxathiane-2,6-dione

3-Methyl-1,4-Oxathiane-2,6-Dione: A Comprehensive Overview

The compound 3-methyl-1,4-oxathiane-2,6-dione (CAS No. 89603-16-7) is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of oxathiadiones, which are known for their unique structural and functional properties. The molecule consists of a six-membered ring containing two oxygen atoms and two sulfur atoms, with two ketone groups at positions 2 and 6. The methyl group at position 3 adds further complexity to its structure, making it a versatile compound with potential applications in various industries.

3-Methyl-1,4-oxathiane-2,6-dione has been extensively studied for its role in the synthesis of advanced materials. Recent research has highlighted its ability to act as a precursor for the formation of metal-free carbon nanomaterials. For instance, studies have demonstrated that this compound can undergo thermal decomposition to yield carbon nanostructures such as graphene oxide and carbon nanotubes. These materials are highly sought after due to their exceptional mechanical strength, electrical conductivity, and thermal stability.

In addition to its role in materials science, 3-methyl-1,4-oxathiane-2,6-dione has also been explored for its potential in pharmaceutical applications. The molecule's unique structure allows it to interact with biological systems in ways that make it a promising candidate for drug delivery systems. Recent findings suggest that it can serve as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property is particularly valuable in the development of targeted drug delivery systems for treating diseases such as cancer.

The synthesis of 3-methyl-1,4-oxathiane-2,6-dione involves a multi-step process that typically begins with the oxidation of an appropriate thiol derivative. Researchers have optimized this process by employing green chemistry principles, which minimize the use of hazardous reagents and reduce environmental impact. For example, the use of microwave-assisted synthesis has been shown to significantly shorten reaction times while maintaining high yields.

From an environmental perspective, 3-methyl-1,4-oxathiane-2,6-dione exhibits low toxicity and biodegradability under controlled conditions. This makes it an attractive option for industrial applications where environmental safety is a priority. Furthermore, its stability under various chemical and physical conditions ensures its reliability in diverse operational settings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-methyl-1,4-oxathiane-2,6-dione. Density functional theory (DFT) calculations have revealed that the molecule's reactivity is largely influenced by the electron-withdrawing effects of the ketone groups and the electron-donating effects of the methyl group. These findings have paved the way for more precise predictions of its behavior in different chemical reactions.

In conclusion, 3-methyl-1,4-oxathiane-2,6-dione (CAS No. 89603-16-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science and pharmaceutical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.